Cas no 910322-14-4 (CXPDJQZSEXRKDU-NSCUHMNNSA-N)

• Product Name: CXPDJQZSEXRKDU-NSCUHMNNSA-N
• CAS No: 910322-14-4
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 5304035
• PubChem ID: 18446535
• Update Time: 2026-03-10

CXPDJQZSEXRKDU-NSCUHMNNSA-N Chemical and Physical Properties

Names and Identifiers

• CXPDJQZSEXRKDU-NSCUHMNNSA-N
• (2E)-3-(4-methylthiophen-2-yl)prop-2-enoic acid

• Inchi： 1S/C8H8O2S/c1-6-4-7(11-5-6)2-3-8(9)10/h2-5H,1H3,(H,9,10)/b3-2+
• InChI Key： CXPDJQZSEXRKDU-NSCUHMNNSA-N
• SMILES： C(O)(=O)/C=C/C1SC=C(C)C=1

Computed Properties

• Exact Mass: 168.02450067g/mol
• Monoisotopic Mass: 168.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on CXPDJQZSEXRKDU-NSCUHMNNSA-N

Recent Advances in Chemical Biology and Medicine: Insights on Compound 910322-14-4 and CXPDJQZSEXRKDU-NSCUHMNNSA-N

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with the CAS number 910322-14-4 and the product identifier CXPDJQZSEXRKDU-NSCUHMNNSA-N has garnered attention due to its unique chemical properties and promising biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential applications, mechanisms of action, and current challenges in its development.

Recent studies have demonstrated that 910322-14-4 exhibits potent inhibitory effects on specific enzymatic pathways involved in inflammatory and oncogenic processes. The compound's structure, characterized by its unique stereochemistry (as indicated by the identifier CXPDJQZSEXRKDU-NSCUHMNNSA-N), allows for selective binding to target proteins, thereby minimizing off-target effects. This specificity is particularly advantageous in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

One of the key findings from recent research is the compound's ability to modulate the activity of key signaling molecules, such as kinases and phosphatases, which play critical roles in cell proliferation and survival. In vitro and in vivo studies have shown that 910322-14-4 can effectively suppress tumor growth in several cancer models, with minimal toxicity to normal cells. These results suggest that the compound could serve as a lead candidate for the development of next-generation anticancer agents.

Despite its promising potential, several challenges remain in the development of 910322-14-4 as a therapeutic agent. Issues such as poor solubility, limited bioavailability, and potential drug-drug interactions need to be addressed through further optimization of its chemical structure and formulation. Additionally, more comprehensive preclinical and clinical studies are required to fully elucidate its safety and efficacy profiles.

In conclusion, the compound 910322-14-4, identified by CXPDJQZSEXRKDU-NSCUHMNNSA-N, represents a promising avenue for research in chemical biology and medicine. Its unique properties and biological activities make it a valuable candidate for further investigation, with the potential to contribute to the development of novel therapeutics for a range of diseases. Continued research and collaboration across disciplines will be essential to overcome the current challenges and unlock its full therapeutic potential.